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Compound of Interest

Compound Name: Sulfometuron-methyl

Cat. No.: B1682517

This guide provides a detailed comparison of the herbicidal efficacy of Sulfometuron-methyl
with other members of the sulfonylurea class. It is intended for researchers, scientists, and
professionals in drug development, offering an objective analysis supported by experimental
data to aid in the selection and application of these herbicides.

Introduction to Sulfonylurea Herbicides

Sulfonylurea herbicides are a class of systemic compounds widely used for the control of
broadleaf weeds and some grasses.[1] Their primary mode of action is the inhibition of the
enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][2]
This enzyme is essential for the biosynthesis of branched-chain amino acids—valine, leucine,
and isoleucine—which are critical for protein synthesis and plant growth.[2][3] By blocking this
pathway, sulfonylureas halt cell division and ultimately lead to plant death.[1] Sulfometuron-
methyl is a potent member of this family, typically used in non-crop areas, industrial sites, and
forestry for the management of annual and perennial weeds.[1][4]

Mode of Action: Acetolactate Synthase (ALS) Inhibition

The herbicidal activity of all sulfonylureas, including Sulfometuron-methyl, stems from their
ability to specifically target and inhibit the ALS enzyme in susceptible plants. This targeted
action is highly effective at very low application rates.
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Sulfonylurea herbicides block the ALS enzyme, halting essential amino acid production.

Comparative Efficacy and Performance Data

The efficacy of sulfonylurea herbicides can vary significantly based on the specific compound,
application rate, target weed species, and environmental conditions.

Table 1: Comparative Weed Control Efficacy

This table summarizes the performance of Sulfometuron-methyl and other sulfonylureas
against various weed species, as documented in field trials.
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Efficacy (%

Herbicide/Mixt  Application Weed
. Target Weeds Source(s)
ure Rate (a.i.) Control/Reduc
tion)

Sulfometuron- Honeysuckle, More effective

0.25 Ib/acre ] [5]
methyl Blackberry than Hexazinone
Metsulfuron- Dicotyledonous

10 g/ha 74-76% [6]
methyl weeds

Metsulfuron-

methyl + Dicotyledonous
_ 12 g/ha 74-76% [6]

Tribenuron- weeds
methyl
Metsulfuron- ) 97.6 - 98.6%

Mixed weed flora o
methyl + 36 g/ha ] reduction in [7]

in wheat
Sulfosulfuron weed dry matter
Tribenuron- 64-69%
methyl + 30 g/ha Mixed weed flora  reduction in [6]
Florasulam weed mass

Potent activity,
- similar to

Chlorsulfuron Not Specified General weeds [819]

Sulfometuron-

methyl

Table 2: Crop and Plant Tolerance

Crop or desired plant tolerance is a critical factor in the selective application of herbicides.
Sulfonylureas exhibit a range of phytotoxicity depending on the plant species.
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. Application Observed
Herbicide ) Plant/Crop Source(s)
Rate (a.i.) Effect
Damage
Sulfometuron- _
0.5 Ib/acre Loblolly Pine observed, lack of  [5]
methyl
growth response
Metsulfuron- 2.4 g/ha (pre-
) STS Soybean Tolerant [10]
methyl sowing)
Metsulfuron- 2.4 g/ha (pre- Non-STS Affected initial [10]
methyl sowing) Soybean development
Most injurious
B and delayed
Flazasulfuron Not Specified Bermudagrass N [11]
transition among
tested SUs
Reduces fruit
N production at
Chlorsulfuron Not Specified Cherry Trees [9]

minute exposure

levels

Table 3: Environmental Fate and Persistence

The environmental persistence of sulfonylureas influences their potential for long-term weed
control and the risk of carryover injury to subsequent crops. Their degradation is highly
dependent on soil properties and climate.[8][12]
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Ke
o Soil Half-Life y.
Herbicide Environmental Notes Source(s)
(DT50)
Factors
Acidic soll
) conditions Can persist for
Sulfometuron- ~30-33 days (in ] _
) contribute to over a year in [O1[13]
methyl soil) N
faster some conditions.
dissipation.
Persistent, with a
Soil pH, recommended
Metsulfuron- ) ) moisture, and 60-day safety
Varies widely ) [8][10][14]
methyl temperature are interval before
critical. sowing
soybeans.
Persisted slightly
longer than
] Soil pH, metsulfuron in
Varies; can be )
Chlorsulfuron | moisture, and one study. [8][12][14]
on
J temperature. Known for
carryover
potential.

Experimental Protocols for Efficacy Assessment

The data presented in this guide are derived from structured field experiments. A standardized

protocol is crucial for the reliable evaluation of herbicide performance.

General Methodology for Herbicide Efficacy Trials

» Site Selection: Trials should be conducted across multiple seasons and in different

bioclimatic regions with varied soil types to ensure robust data.[15]

o Experimental Design: A randomized complete block design with a minimum of four

replications is standard.[16] Each treated plot should have an adjacent untreated control

area for comparison.[15]
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e Treatments:
o Control: A weedy check (no herbicide) and/or a hand-weeded control.[7][15]

o Test Herbicides: Applied at a range of rates, including the proposed label rate and
multiples (e.g., 2x) to assess crop phytotoxicity.[17]

o Standard: A currently recommended herbicide for the target weeds is often included for
comparison.[15]

o Application: Herbicides are applied at specific crop and weed growth stages (e.g., post-
emergence).[17] Application methods and equipment must be calibrated and consistent.

o Data Collection & Assessment:

o Weed Control Efficacy: Assessed visually (e.g., on a 0-100% scale) or by quantitative
measures like weed density and dry biomass at set intervals after application.[7][17]

o Crop Tolerance/Phytotoxicity: Visual injury ratings (e.g., discoloration, stunting) are
recorded.

o Yield: Crop yield is measured at harvest to determine the ultimate impact of the weed
control treatment.[7]

» Statistical Analysis: Data are subjected to statistical analysis (e.g., ANOVA) to determine
significant differences between treatments.[10]

Workflow for a Typical Herbicide Efficacy Trial
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Standard workflow for conducting herbicide efficacy and crop tolerance trials.

Conclusion

Sulfometuron-methyl is a highly effective sulfonylurea herbicide, particularly for broad-
spectrum weed control in non-agricultural and forestry settings.[1][4] Its efficacy is comparable
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to other potent sulfonylureas like chlorsulfuron. When compared to herbicides like metsulfuron-
methyl, the choice often depends on the target weed spectrum, desired crop selectivity, and
concerns about soil persistence. For instance, mixtures containing metsulfuron-methyl have
demonstrated excellent efficacy in wheat, while sulfometuron-methyl has shown superior
control of specific woody vines compared to other chemicals in forestry.[5][7]

The primary considerations for selecting a sulfonylurea herbicide include:

o Target Weed Spectrum: Different sulfonylureas have varying levels of activity on specific
weeds.[6]

o Crop Safety: The tolerance of the desired crop is paramount, with specialized varieties (e.g.,
STS soybeans) offering broader application windows for certain sulfonylureas.[10]

o Environmental Persistence: The potential for soil residue to affect subsequent crops
(carryover) is a significant factor, with herbicides like chlorsulfuron and metsulfuron known
for their persistence.[8][14]

Ultimately, the selection of Sulfometuron-methyl or an alternative sulfonylurea requires a
careful review of efficacy data against the target weeds, crop tolerance, and the specific
environmental and agricultural context of the application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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